molecular formula C13H18ClNO B13228579 {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol

{1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol

Cat. No.: B13228579
M. Wt: 239.74 g/mol
InChI Key: HBDMIYBEEVXBFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

{1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol is a synthetic compound featuring a cyclobutane core substituted with a 4-chlorophenyl group, an aminoethyl chain, and a hydroxymethyl functional group. Its molecular formula is C₁₄H₂₁ClNO, with a molecular weight of 255.78 g/mol. This compound is of interest in medicinal chemistry due to structural similarities to psychoactive substances and pharmaceuticals targeting the central nervous system (CNS) .

Properties

Molecular Formula

C13H18ClNO

Molecular Weight

239.74 g/mol

IUPAC Name

[1-[2-amino-1-(4-chlorophenyl)ethyl]cyclobutyl]methanol

InChI

InChI=1S/C13H18ClNO/c14-11-4-2-10(3-5-11)12(8-15)13(9-16)6-1-7-13/h2-5,12,16H,1,6-9,15H2

InChI Key

HBDMIYBEEVXBFL-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)(CO)C(CN)C2=CC=C(C=C2)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol typically involves the following steps:

    Formation of the Amino Alcohol Intermediate: The initial step involves the reaction of 4-chlorophenylacetonitrile with cyclobutanone in the presence of a reducing agent such as lithium aluminum hydride (LiAlH₄) to form the corresponding amino alcohol.

    Cyclization: The amino alcohol is then subjected to cyclization under acidic conditions to form the cyclobutyl ring.

    Final Reduction: The final step involves the reduction of the intermediate product to yield {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol.

Industrial Production Methods

In an industrial setting, the production of {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. Catalysts and solvents are carefully selected to ensure high efficiency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

{1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) to form corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can be carried out using hydrogen gas (H₂) in the presence of a palladium catalyst to yield the corresponding amine.

    Substitution: The amino group can undergo nucleophilic substitution reactions with alkyl halides to form N-alkyl derivatives.

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

    Reduction: Hydrogen gas (H₂), palladium catalyst

    Substitution: Alkyl halides, base (e.g., sodium hydroxide)

Major Products Formed

    Oxidation: Ketones, carboxylic acids

    Reduction: Amines

    Substitution: N-alkyl derivatives

Scientific Research Applications

{1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol has a wide range of applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various organic reactions.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

    Industry: It is used in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism of action of {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of enzymes involved in cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

Structural Analogues and Pharmacological Relevance

The compound’s structural analogues share the cyclobutane or cyclohexane core with variations in substituents, aromatic groups, and functional moieties. Key comparisons are summarized below:

Table 1: Structural and Functional Comparison
Compound Name Molecular Formula Molecular Weight (g/mol) Key Features Pharmacological Notes
{1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol C₁₄H₂₁ClNO 255.78 Cyclobutane core, 4-chlorophenyl, hydroxymethyl Potential CNS activity; higher polarity due to -OH group
1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexanol Hydrochloride C₁₅H₂₃NO₂·HCl 285.81 Cyclohexanol core, 4-methoxyphenyl, hydrochloride salt Enhanced solubility due to HCl salt; methoxy group reduces electrophilicity vs. chloro
1-[1-(4-Chlorophenyl)cyclobutyl]methanamine C₁₁H₁₃ClN 194.68 Cyclobutane core, methanamine substituent Primary amine; likely higher basicity and metabolic instability
N-[1-(4-Chlorophenyl)cyclobutyl-methyl]-N,N-dimethylamine Hydrochloride C₁₄H₁₉Cl₂N 272.22 Dimethylamine, cyclobutyl-methyl chain Quaternary ammonium structure; increased hydrophobicity
{1-[2-Amino-1-(2-methylphenyl)ethyl]cyclobutyl}methanol C₁₄H₂₁NO 219.32 2-methylphenyl substituent Lower molecular weight; altered steric effects vs. 4-chloro isomer

Physicochemical and Chromatographic Properties

  • Polarity and Solubility : The hydroxymethyl group in the target compound increases polarity compared to analogues with amine or hydrocarbon substituents (e.g., 1-[1-(4-chlorophenyl)cyclobutyl]methanamine). This enhances aqueous solubility but may reduce blood-brain barrier penetration .
  • Chromatographic Behavior: In gas chromatography (GC), analogues with dimethylamine groups (e.g., N-[1-(4-chlorophenyl)cyclobutyl-methyl]-N,N-dimethylamine hydrochloride) exhibit shorter retention times (RRT = 0.42) due to reduced polarity, whereas bulkier substituents like 3-methylbutylamine show longer retention (RRT = 1.45) . The target compound’s hydroxymethyl group is expected to prolong retention relative to non-polar variants.

Biological Activity

{1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol is a complex organic compound with significant potential in medicinal chemistry due to its unique structural features. The presence of an amino group, a cyclobutyl moiety, and a chlorophenyl substituent suggests that this compound may interact with various biological targets, leading to diverse pharmacological effects.

Chemical Structure and Properties

The molecular formula of {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol is C12H16ClN, with a molecular weight of approximately 223.72 g/mol. Its structure can be broken down as follows:

  • Cyclobutyl Group : Provides a rigid framework that may enhance binding interactions.
  • Amino Group : Facilitates hydrogen bonding, crucial for receptor interactions.
  • Chlorophenyl Substituent : Modifies the electronic properties, potentially influencing biological activity.

The biological activity of {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol is primarily attributed to its ability to bind to specific receptors and enzymes. The interaction mechanisms can include:

  • Enzyme Inhibition : The compound may act as an inhibitor for various enzymes, altering metabolic pathways.
  • Receptor Modulation : It can bind to neurotransmitter receptors, potentially influencing synaptic transmission and neuroplasticity.

Biological Activity Studies

Recent studies have investigated the biological activity of this compound through various assays and models. Key findings include:

  • Antimicrobial Activity : Preliminary screening has shown moderate antibacterial effects against Salmonella typhi and Bacillus subtilis, indicating potential as an antimicrobial agent .
  • Enzyme Inhibition : The compound has demonstrated inhibitory action on acetylcholinesterase (AChE), which is crucial for neurotransmission, suggesting potential applications in treating neurodegenerative diseases .
  • Anticancer Potential : In vitro studies indicate that the compound may exhibit anticancer properties, although further research is needed to elucidate its mechanisms and efficacy in cancer therapy .

Case Studies

Several case studies have highlighted the pharmacological potential of {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol:

  • Neuroprotective Effects : A study explored its interaction with glutamate receptors, suggesting a neuroprotective role that could be beneficial in conditions like Alzheimer's disease.
  • Anti-inflammatory Properties : Research indicated that the compound could reduce inflammatory markers in cellular models, pointing toward potential therapeutic uses in inflammatory diseases.

Comparative Analysis

To better understand the unique properties of {1-[2-Amino-1-(4-chlorophenyl)ethyl]cyclobutyl}methanol, it is useful to compare it with structurally similar compounds:

Compound NameStructural FeaturesNotable Activities
{1-[2-Amino-1-(3-fluorophenyl)ethyl]cyclobutyl}methanolFluorophenyl instead of chlorophenylNeuroprotective, anti-inflammatory
{1-[2-Amino-1-(3-bromophenyl)ethyl]cyclobutyl}methanolBromine substitutionPotentially different reactivity
{1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopropyl}methanolCyclopropyl groupVaried binding characteristics

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.